Cas no 478029-18-4 (6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate)

• Product Name: 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate
• CAS No: 478029-18-4
• CID: 4653018
• Update Time: 2025-06-14

6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate

Recent Advances in the Study of 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate (CAS: 478029-18-4)

The compound 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate (CAS: 478029-18-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and fluorobenzoate ester moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate, highlighting its efficient preparation through a multi-step reaction involving condensation and esterification. The researchers emphasized the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation. The study also reported preliminary data on its bioavailability, suggesting moderate oral absorption in rodent models.

In another groundbreaking study, researchers investigated the compound's potential as an anti-inflammatory agent. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The compound's mechanism of action appears to involve modulation of the NF-κB signaling pathway, which plays a critical role in inflammation. These findings suggest its potential application in treating chronic inflammatory diseases.

Further research has explored the anticancer properties of this compound. A recent study in the European Journal of Medicinal Chemistry (2024) revealed that 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate induces apoptosis in several cancer cell lines, including breast and lung cancer. The compound's ability to disrupt mitochondrial membrane potential and activate caspase-3 was identified as key factors in its cytotoxic effects. These results position it as a promising lead compound for anticancer drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate. Current research is focused on structural modifications to enhance its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 6-oxo-1-phenyl-1,6-dihydropyridazin-3-yl 4-fluorobenzoate (CAS: 478029-18-4) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its full potential, paving the way for novel treatments in inflammation, oncology, and beyond. Future studies should prioritize clinical translation to validate its efficacy and safety in human subjects.